Cas no 1212252-88-4 (tert-butyl (2R)-2-propylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-propylpiperazine-1-carboxylate
• CAS No: 1212252-88-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD07772098
• CID: 832242
• PubChem ID: 24820503
• Update Time: 2025-04-19

tert-butyl (2R)-2-propylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc -2-propyl-piperazine
• (R)-tert-Butyl 2-propylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-propylpiperazine-1-carboxylate
• (R)-1-Boc-2-propylpiperazine
• (R)-1-Boc-2-propyl-piperazine
• (R)-1-N-Boc-2-propyl piperazine
• (R)-1-BOC -2-PROPYL-PIPERAZINE HCL
• (R)-1-Boc -2-propylpiperazine
• SB12576
• VP70020
• FCH4037301
• AX8243732
• TL8005755
• AB0047332
• ST1060348
• MFCD07772098
• SCHEMBL4312622
• (R)-tert-Butyl2-propylpiperazine-1-carboxylate
• DTXSID50647545
• AKOS005258576
• DS-11244
• CS-0001878
• P10484
• 1212252-88-4

• MDL： MFCD07772098
• Inchi： 1S/C12H24N2O2/c1-5-6-10-9-13-7-8-14(10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key： PYTGOQORCFQPSZ-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@H]1CCC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.8

Experimental Properties

• Density: 0.972
• Boiling Point: 303.9℃ at 760 mmHg